5-{[2-(Dimethylamino)ethyl]oxy}-2-methylaniline

• Molecular Formula: C11H18N2O
• Molecular Weight: 194.27 g/mol
• IUPAC Name: 5-[2-(dimethylamino)ethoxy]-2-methylaniline
• InChI: InChI=1S/C11H18N2O/c1-9-4-5-10(8-11(9)12)14-7-6-13(2)3/h4-5,8H,6-7,12H2,1-3H3
• InChI Key: AYPRBHWAZAGVQN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCN(C)C)N

Description

5-{[2-(Dimethylamino)ethyl]oxy}-2-methylaniline is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Palladium on carbon (10% by weight, 300 mg) and N,N-dimethyl-2-[(4-methyl-3-nitrophenyl)oxy]ethanamine (2.6 g, 12 mmol), dissolved in EtOH (40 mL), were transferred to a Fischer-Porter vessel. The vessel was evacuated twice and back-filled with N2. The N2 pressure was released and the vessel kept under a 60 psi of H2 pressure for 12 h. The H2 pressure was released, the reaction filtered through celite, and concentrated to provide the title compound (2.5 g, 95% yield). 1H NMR (400 MHz, CDCl3) δ ppm 2.09 (s, 3H), 2.32 (s, 6H), 2.69 (t, J=5.9 Hz, 2H), 3.58 (br s, 2H), 4.01 (t, J=5.9 Hz, 2H), 6.27-6.31 (m, 2H), 6.90-6.95 (m, 1H).